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Compound of Interest

Compound Name: 3-Methoxybutyl acetate

Cat. No.: B165609

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physical and chemical properties of
3-methoxybutyl acetate. The information is curated for professionals in research, science,
and drug development who require precise and reliable data for their work. This document
includes a summary of quantitative data, detailed experimental methodologies, and a logical
diagram of its synthesis.

Core Physical and Chemical Properties

3-Methoxybutyl acetate, also known by its trade name Butoxyl®, is a colorless, neutral liquid
with a characteristic faint, acrid, or fruity odor.[1][2][3] It is a versatile solvent with applications in
coatings, inks, adhesives, and chemical synthesis.[4][5]

Quantitative Data Summary

The key physical and chemical properties of 3-methoxybutyl acetate are summarized in the
tables below for easy reference and comparison.

Table 1: Physical Properties of 3-Methoxybutyl Acetate
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Property Value Units References
Molecular Formula C7H1403

Molecular Weight 146.18 g/mol [316]1[7]
Boiling Point 169 - 173 °C [1][4]

Melting Point -80 °C [1][6]
Density 0.96 g/cm? at 20°C [1][8]

Flash Point 62 - 76.7 °C (closed cup) [111416171
Refractive Index 1.408 [6]

Vapor Pressure 0.34 mbar at 20°C [6]

Viscosity 0.71 cP (mPa-s) [6]1[8]

Table 2: Solubility of 3-Methoxybutyl Acetate

Solvent Solubility Notes References

Water 30 - 60.68 g/L [11e181el

. o Ethanol, ether,
Organic Solvents Soluble/Miscible [2][10]
acetone, hexane

Table 3: Safety and Hazard Information
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Parameter Value Classification References

NFPA 704 Health

] 1 Slight Hazard [1]
Rating
NFPA 704

N ) 2 Moderate Hazard [1][6]

Flammability Rating
NFPA 704 Reactivity ]

) Slight Hazard [1]
Rating

o Flammable Liquid, ) o

GHS Classification Combustible liquid [6][11]

Category 4

Experimental Protocols

The following sections detail the general methodologies for determining the key physical and
chemical properties of 3-methoxybutyl acetate. These protocols are based on standard
laboratory practices for organic compounds.

Determination of Boiling Point

The boiling point of 3-methoxybutyl acetate can be determined using the distillation method
or the Thiele tube method.[12]

Distillation Method:

Assemble a simple distillation apparatus with a round-bottom flask, a condenser, a
thermometer, and a collection flask.

e Place a sample of 3-methoxybutyl acetate (at least 5 mL) and a few boiling chips or a stir
bar into the distilling flask.[12]

» Position the thermometer so that the top of the bulb is level with the bottom of the side arm
of the distillation head.

» Heat the flask gently.
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» Record the temperature at which the liquid is actively boiling and condensing, and the
temperature remains constant. This stable temperature is the boiling point.[10][11]

Determination of Melting Point

As 3-methoxybutyl acetate is a liquid at room temperature, its melting point is determined
from a frozen sample.

Capillary Tube Method:

Freeze a small sample of 3-methoxybutyl acetate.
 Introduce a tiny amount of the frozen solid into a capillary tube.

o Place the capillary tube in a melting point apparatus (e.g., a Mel-Temp apparatus or a Thiele
tube filled with a suitable heating olil).

o Heat the apparatus slowly, at a rate of about 2°C per minute, especially near the expected
melting point.

e Record the temperature at which the solid first begins to melt and the temperature at which
the last of the solid melts. This range is the melting point.

Determination of Density

The density of liquid 3-methoxybutyl acetate can be determined by measuring the mass of a
known volume.[1]

Procedure:

o Accurately weigh a clean, dry graduated cylinder or a pycnometer (density bottle) on an
electronic balance.[1][13]

e Add a known volume of 3-methoxybutyl acetate to the container. Read the volume from the
bottom of the meniscus.[1]

» Weigh the container with the liquid.
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o Calculate the mass of the liquid by subtracting the mass of the empty container.

o Calculate the density using the formula: Density = Mass / Volume.[1] For higher accuracy,
repeat the measurement several times and calculate the average.[13]

Determination of Flash Point

The flash point is determined using a closed-cup or open-cup flash point tester.[14][15][16]

Closed-Cup Method (e.g., Pensky-Martens):

Place a sample of 3-methoxybutyl acetate into the test cup of the apparatus.

Close the cup and begin to heat the sample at a slow, constant rate.[17]

At specified temperature intervals, apply an ignition source (a small flame) to the vapor
space above the liquid.

The flash point is the lowest temperature at which the vapors ignite with a brief flash.[16][17]

Determination of Water Solubility

The solubility of 3-methoxybutyl acetate in water can be determined by the shake-flask
method.

Procedure:

Prepare a saturated solution of 3-methoxybutyl acetate in water by adding an excess of the
ester to a known volume of water in a sealed flask.

o Agitate the mixture at a constant temperature for an extended period (e.g., 24 hours) to
ensure equilibrium is reached.

o Allow the mixture to stand undisturbed until the two phases have clearly separated.

o Carefully withdraw a known volume of the aqueous layer.

o Determine the concentration of 3-methoxybutyl acetate in the aqueous sample using a
suitable analytical technique, such as gas chromatography (GC) or high-performance liquid
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chromatography (HPLC).

¢ The solubility is expressed as the mass of solute per volume of solvent (e.g., g/L).

Synthesis of 3-Methoxybutyl Acetate

3-Methoxybutyl acetate is typically synthesized via the esterification of 3-methoxybutanol with
acetic acid or acetic anhydride.[18] The reaction with acetic acid is a reversible, acid-catalyzed
process known as Fischer esterification.[19][20]

Reactants

3-Methoxybutanol Esterification (Acid Catalyst) PIEELEE

3-Methoxybutyl Acetate

Water

Acetic Acid / Acetic Anhydride

Click to download full resolution via product page

Caption: Synthesis of 3-methoxybutyl acetate via esterification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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